Bis(L-Valine) Ester Ganciclovir TFA Salt
Bis(L-Valine) Ester Ganciclovir TFA Salt
Brand Name:
Vulcanchem
CAS No.:
130914-71-5
VCID:
VC0051230
InChI:
InChI=1S/C19H31N7O6/c1-9(2)12(20)17(28)30-5-11(6-31-18(29)13(21)10(3)4)32-8-26-7-23-14-15(26)24-19(22)25-16(14)27/h7,9-13H,5-6,8,20-21H2,1-4H3,(H3,22,24,25,27)/t12-,13-/m0/s1
SMILES:
CC(C)C(C(=O)OCC(COC(=O)C(C(C)C)N)OCN1C=NC2=C1NC(=NC2=O)N)N
Molecular Formula:
C19H31N7O6
Molecular Weight:
453.5 g/mol
Bis(L-Valine) Ester Ganciclovir TFA Salt
CAS No.: 130914-71-5
Reference Standards
VCID: VC0051230
Molecular Formula: C19H31N7O6
Molecular Weight: 453.5 g/mol
| CAS No. | 130914-71-5 |
|---|---|
| Product Name | Bis(L-Valine) Ester Ganciclovir TFA Salt |
| Molecular Formula | C19H31N7O6 |
| Molecular Weight | 453.5 g/mol |
| IUPAC Name | [3-[(2S)-2-amino-3-methylbutanoyl]oxy-2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]propyl] (2S)-2-amino-3-methylbutanoate |
| Standard InChI | InChI=1S/C19H31N7O6/c1-9(2)12(20)17(28)30-5-11(6-31-18(29)13(21)10(3)4)32-8-26-7-23-14-15(26)24-19(22)25-16(14)27/h7,9-13H,5-6,8,20-21H2,1-4H3,(H3,22,24,25,27)/t12-,13-/m0/s1 |
| Standard InChIKey | GXSWPZOKTKSGEB-STQMWFEESA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)OCC(COC(=O)[C@H](C(C)C)N)OCN1C=NC2=C1NC(=NC2=O)N)N |
| SMILES | CC(C)C(C(=O)OCC(COC(=O)C(C(C)C)N)OCN1C=NC2=C1NC(=NC2=O)N)N |
| Canonical SMILES | CC(C)C(C(=O)OCC(COC(=O)C(C(C)C)N)OCN1C=NC2=C1NC(=NC2=O)N)N |
| Synonyms | L-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]-1,3-propanediyl Ester; Ganciclovir Impurity F |
| PubChem Compound | 11683887 |
| Last Modified | Nov 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume